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Compound of Interest

Compound Name:
2-(2-Methoxyethyl)-4-

methylpyridine

Cat. No.: B7780494

Get Quote

Technical Support Center: 2-Methoxy-4-
methylpyridine
CAS: 100848-70-2 | Formula: C₇H₉NO | MW: 123.15 g/mol [1][2][3][4]

Core Product Profile & Critical Alerts
Product Description: 2-Methoxy-4-methylpyridine is a heterocyclic building block used primarily

as an intermediate in the synthesis of pharmaceuticals (specifically neurological targets) and

agrochemicals.[3] It is a clear, colorless to slightly yellow liquid that exhibits sensitivity to

oxidative conditions and acidic moisture.

Quick Reference Data:
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Property Value Note

Boiling Point 152–153 °C @ 760 mmHg

Flash Point 53 °C Flammable (Closed Cup)

Density ~1.02 g/mL @ 20 °C

Storage 2–8 °C
Inert atmosphere (N₂/Ar)

essential

Solubility Organic solvents
Soluble in DCM, MeOH, Ethyl

Acetate

Troubleshooting Guide (Q&A)
This section addresses the most frequent technical inquiries received by our support team.

Category: Appearance & Stability[5]
Q: My sample has turned from colorless to a dark yellow/brown. Is it still usable? A: This color

change typically indicates oxidative degradation or photo-oxidation. Pyridine derivatives are

electron-rich; exposure to atmospheric oxygen, especially in the presence of light, can lead to

the formation of N-oxides and complex coupled impurities (dimers).

Action: Check purity via GC. If purity is >97%, the color is likely due to trace chromophores

(ppm level) and may not affect robust synthetic steps. If purity is compromised, redistillation

is required.

Prevention: Always store under an inert atmosphere (Nitrogen or Argon) and in amber glass.

Q: I observe a white precipitate or turbidity in the liquid. What is this? A: This is a strong

indicator of hydrolysis. The methoxy group at the 2-position is essentially an imidate ether. In

the presence of moisture and trace acid (even atmospheric CO₂ can sometimes catalyze this),

it hydrolyzes to form 4-methyl-2-pyridone (also known as 2-hydroxy-4-methylpyridine) and

methanol. 2-Pyridones are crystalline solids with high melting points, often appearing as

precipitates in the liquid matrix.
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Action: Filter the solid and analyze the filtrate. If the liquid phase retains high purity, use

immediately. If the precipitate is significant, the lot is degraded.

Category: Handling & Storage[5]
Q: Can I store this compound at room temperature for short periods? A: While the compound is

chemically stable for days at room temperature (20–25°C) if sealed, we strictly recommend

refrigerated storage (2–8°C) for long-term stability. Higher temperatures accelerate the kinetics

of both hydrolysis and N-oxidation.

Q: Is this compound compatible with acidic workups? A:Proceed with caution. The 2-methoxy

group is acid-labile. Prolonged exposure to strong aqueous acids (e.g., HCl, H₂SO₄) or Lewis

acids will cleave the ether bond, yielding the 2-pyridone byproduct.

Recommendation: Maintain basic or neutral conditions during extraction. If an acidic wash is

necessary to remove amine impurities, perform it rapidly at low temperature (0°C) and

immediately neutralize.

Deep Dive: Degradation Mechanisms
Understanding why the compound degrades allows for better experimental design.

Pathway A: Hydrolysis (Moisture Sensitivity)
The C2-position is electrophilic. Water acts as a nucleophile, attacking the C2 carbon. The

methoxide is a leaving group, initially forming the unstable imidic acid tautomer, which rapidly

tautomerizes to the thermodynamically stable amide-like 2-pyridone.

Pathway B: N-Oxidation (Air Sensitivity)
The nitrogen lone pair is susceptible to attack by molecular oxygen (radical mechanism) or

peracids, forming the Pyridine N-oxide. This increases the polarity of the molecule and can

alter reactivity in subsequent metal-catalyzed cross-couplings.
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Figure 1: Primary degradation pathways. Hydrolysis leads to precipitation; oxidation leads to

discoloration.

Recommended Protocols
Protocol A: Purity Verification (GC-FID)
Use this method to verify lot quality before critical reactions.

Diluent: Dichloromethane (HPLC Grade). Avoid methanol to prevent transesterification

artifacts if traces of acid are present.

Concentration: 1 mg/mL.

Column: DB-5 or equivalent (5% Phenyl-methylpolysiloxane), 30m x 0.25mm ID.

Inlet: 250°C, Split ratio 20:1.

Oven Program:

Hold 60°C for 2 min.

Ramp 15°C/min to 250°C.

Hold 5 min.
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Detector: FID @ 280°C.

Expected Result: Main peak ~152°C BP equivalent. Impurities (Pyridone) will likely not elute

well or show severe tailing due to polarity; N-oxides will elute later with broader peak shapes.

Protocol B: Purification (Vacuum Distillation)
Use this method to rescue a yellowed or slightly degraded lot.

Setup: Short-path distillation apparatus with a vigorous stir bar.

Pressure: Apply high vacuum (< 5 mmHg is ideal).

Temperature:

At 7 mmHg, the boiling point is approx. 50°C.

Do not overheat the pot; use an oil bath set no higher than 20°C above the expected

boiling point.

Procedure:

Discard the first 5% of distillate (forerun), which contains volatile degradation fragments.

Collect the main fraction (clear, colorless liquid).

Stop before the pot runs dry; the residue will contain the high-boiling N-oxides and solid

pyridones.

Storage: Immediately flush the receiving flask with Argon and seal with Parafilm.

Handling Workflow (Decision Tree)
Follow this logic to ensure sample integrity upon receipt and during use.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7780494?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive Shipment

Visual Inspection:
Clear/Colorless?

Pass

Yes

Fail (Yellow/Solid)

No

Store @ 2-8°C
Under Argon/N₂

Amber Vial

Run GC-FID

Warm to RT
in Desiccator

Experiment Day

Purity > 95%
(Color is cosmetic)

Perform Vacuum
Distillation

Purity < 95%

Open in Fume Hood
(Avoid Humidity)

Purge Headspace
with Inert Gas

Post-Use

Click to download full resolution via product page

Figure 2: Standard Operating Procedure for receipt, storage, and usage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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